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Compound of Interest

Compound Name: 6-Amino-5-methylnicotinonitrile

Cat. No.: B070432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 6-
Amino-5-methylnicotinonitrile (CAS No. 183428-91-3).[1][2] Given the absence of a specific

Safety Data Sheet (SDS) for this compound, the following procedures are based on data from

structurally similar aminopyridine and nitrile compounds and established laboratory safety

protocols. It is imperative to consult your institution's Environmental Health and Safety (EHS)

department for specific guidance and to ensure compliance with all relevant regulations.

Hazard Profile and Personal Protective Equipment
(PPE)
Based on analogous compounds, 6-Amino-5-methylnicotinonitrile should be handled with

caution, assuming it may be toxic if swallowed, harmful in contact with skin or if inhaled, and

may cause skin, eye, and respiratory irritation.[3]
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Hazard Classification Associated Risks
Recommended Personal
Protective Equipment
(PPE)

Acute Toxicity (Oral, Dermal,

Inhalation)

Toxic if swallowed, potentially

fatal in contact with skin, and

may cause respiratory

irritation.[3]

Gloves: Chemical-resistant

nitrile gloves.[4][5][6][7][8]

Body: Laboratory coat.

Respiratory: Use in a chemical

fume hood.[9]

Skin Corrosion/Irritation Causes skin irritation.[3]

Gloves: Chemical-resistant

nitrile gloves.[4][5][6][7][8]

Body: Laboratory coat.

Serious Eye Damage/Irritation
Causes serious eye irritation.

[3]

Eyes: Chemical safety goggles

or a face shield.[10]

Specific Target Organ Toxicity
May cause respiratory

irritation.

Respiratory: Use in a chemical

fume hood to avoid inhalation

of dust.[9]

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[11]

Keep the container tightly closed.

2. Preparation and Weighing:

All handling of solid 6-Amino-5-methylnicotinonitrile should be conducted in a certified

chemical fume hood to prevent inhalation of dust.
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Before handling, ensure all necessary PPE is worn correctly.

Use a dedicated and clean set of spatulas and weighing boats.

Weigh the desired amount of the compound carefully to minimize dust generation.

3. Dissolution:

Add the solvent to the vessel containing the weighed compound slowly to avoid splashing.

If sonication or heating is required, ensure the container is appropriately sealed or equipped

with a condenser to prevent the release of vapors.

4. Post-Handling:

Decontaminate all surfaces, glassware, and equipment that have come into contact with the

chemical using an appropriate solvent (e.g., 70% ethanol), followed by a thorough wash with

soap and water.

Remove PPE carefully to avoid skin contamination and dispose of it as outlined in the

disposal plan.[12]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Disposal Plan: Waste Management
1. Waste Segregation:

All solid waste contaminated with 6-Amino-5-methylnicotinonitrile (e.g., weighing boats,

pipette tips, contaminated gloves) must be collected in a dedicated, clearly labeled

hazardous waste container.[9]

Liquid waste (solutions containing the compound) should be collected in a separate,

compatible, and labeled hazardous waste container. Do not pour down the drain.[9]

2. Container Labeling:
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All waste containers must be labeled with "Hazardous Waste," the full chemical name "6-
Amino-5-methylnicotinonitrile," and the associated hazards (e.g., "Toxic," "Irritant").[9][13]

3. Storage of Waste:

Store hazardous waste containers in a designated satellite accumulation area within the

laboratory, away from general work areas.[9]

4. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[10]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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